Cas no 2229190-47-8 (2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid
• CAS No: 2229190-47-8
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 5866121
• PubChem ID: 165885153
• Update Time: 2025-06-19

2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid
• 2229190-47-8
• EN300-1995644

• Inchi： 1S/C11H11ClO3/c1-3-15-10-5-4-8(12)6-9(10)7(2)11(13)14/h4-6H,2-3H2,1H3,(H,13,14)
• InChI Key： RRGXOACTSRDERP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=C)C(=O)O)C=1)OCC

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid

Professional Introduction to 2-(5-chloro-2-ethoxyphenyl)prop-2-enoic Acid (CAS No. 2229190-47-8)

2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid, with the chemical identifier CAS No. 2229190-47-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, consists of a prop-2-enoic acid moiety linked to a phenyl ring substituted with both chloro and ethoxy groups. Such structural features make it a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents.

The< strong>5-chloro-2-ethoxyphenyl moiety is particularly noteworthy due to its potential role as a pharmacophore in drug design. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring can influence the electronic properties and reactivity of the molecule, making it an attractive scaffold for medicinal chemists. Recent studies have highlighted the importance of such substituted phenyl rings in modulating biological activity, particularly in the context of anti-inflammatory and anticancer agents.

In the realm of drug discovery, 2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid has been explored as a precursor for more complex molecules. Its propenoic acid side chain provides a reactive site for further functionalization, allowing for the introduction of additional pharmacological targets. For instance, researchers have investigated its utility in synthesizing derivatives with enhanced binding affinity to specific biological receptors. This has been particularly relevant in the quest to develop more effective treatments for neurological disorders, where precise molecular interactions are critical.

The< strong>synthetic pathways involving 2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid have been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to introduce the desired substituents efficiently. These methods not only enhance the scalability of production but also allow for greater flexibility in modifying the molecular structure to achieve desired pharmacological effects.

One of the most promising areas of research involving this compound is its potential application in oncology. Preclinical studies have demonstrated that derivatives of 2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid exhibit inhibitory activity against various kinases involved in cancer cell proliferation. The< strong>chloro and< strong>ethoxy substituents play a crucial role in modulating the interaction with these targets, suggesting that further optimization could lead to potent antitumor agents.

The< strong>pharmacokinetic properties of 2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid and its derivatives are also under investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted is essential for developing drugs that are both effective and safe. Computational modeling techniques have been used to predict pharmacokinetic profiles, which can guide experimental design and help identify lead compounds with improved bioavailability.

In addition to its therapeutic potential, 2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid has shown promise in agricultural research. Its structural analogs have been evaluated for their ability to act as intermediates in the synthesis of novel pesticides and herbicides. The unique combination of functional groups on this compound makes it a valuable building block for designing molecules that can target specific enzymes or receptors involved in plant growth regulation.

The< strong>future directions for research on 2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid are diverse and exciting. Ongoing studies aim to explore new synthetic methodologies that can improve the efficiency and sustainability of its production. Additionally, there is a growing interest in using this compound as a platform for developing greener chemical processes, aligning with global efforts to reduce environmental impact.

In conclusion, 2-(5-chloro-2-ethoxyphenyl)prop-2-enoic acid (CAS No. 2229190-47-8) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and versatile reactivity make it an invaluable intermediate for developing novel therapeutic agents across various medical disciplines. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing some of today's most pressing healthcare challenges.